Cas no 18377-99-6 (2,1,3-Benzoxadiazol-4-amine,N,N-dimethyl-7-nitro-, 3-oxide)

• Product Name: 2,1,3-Benzoxadiazol-4-amine,N,N-dimethyl-7-nitro-, 3-oxide
• CAS No: 18377-99-6
• MF: C₈H₈N₄O₄
• MW: 224.17352104187
• CID: 222399
• PubChem ID: 29047
• Update Time: 2025-04-19

2,1,3-Benzoxadiazol-4-amine,N,N-dimethyl-7-nitro-, 3-oxide Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzoxadiazol-4-amine,N,N-dimethyl-7-nitro-, 3-oxide
• N,N-dimethyl-4-nitro-3-oxido-2,1,3-benzoxadiazol-3-ium-7-amine
• BRN 3036267
• 4-(Dimethylamino)-7-nitrobenzofurazan 3-oxide
• Benzofurazan, 4-(dimethylamino)-7-nitro-, 3-oxide
• 18377-99-6
• 4-BENZOFURAZANAMINE, N,N-DIMETHYL-7-NITRO-, 1-OXIDE
• DTXSID50171471

• Inchi： 1S/C8H8N4O4/c1-10(2)5-3-4-6(11(13)14)8-7(5)9-16-12(8)15/h3-4H,1-2H3
• InChI Key： CJVFHRPMZJGTGR-UHFFFAOYSA-N
• SMILES： O1N=C2C(C(=CC=C2N(C)C)[N+](=O)[O-])=[N+]1[O-]

Computed Properties

• Exact Mass: 224.05464
• Monoisotopic Mass: 224.05455475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 99.35